N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylethanesulfonamide is a useful research compound. Its molecular formula is C15H22N6O2S and its molecular weight is 350.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Studies and Biological Activities
Anti-Asthmatic Activities
Novel ([1,2,4]triazolo[1,5-b]pyridazin-6-yl) oxyalkylsulfonamides have been synthesized and evaluated for their potential in inhibiting platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. Compounds with specific structural features demonstrated potent anti-asthmatic activity, highlighting their therapeutic potential in asthma and other respiratory diseases (Kuwahara et al., 1997).
Herbicidal Activities
The research has also delved into the biophore models of sulfonylurea, imidazolinone, and triazolopyrimidinesulfonamide, leading to the synthesis of compounds with herbicidal activities. These studies assess the validity of models predicting herbicidal efficacy, contributing to the development of new agrochemicals (Ren et al., 2000).
Anticancer Drug Development
Synthesis efforts have generated novel heterobicyclic nitrogen systems bearing a 1,2,4-triazine moiety, showing significant anticancer activities. These findings underscore the potential of such compounds in leukemia, ovarian cancer, and non-small cell lung cancer treatment (El-Gendy et al., 2003).
Chemical Synthesis and Characterization
Heterocyclic Compound Synthesis
The development of methodologies for synthesizing pyridyl-substituted [1,2,4]triazolo[1,5-a]pyridines has been explored, contributing to the chemical synthesis field by offering new routes for constructing complex heterocyclic systems (Vorob’ev et al., 2021).
Antibacterial Agents
Research into new heterocyclic compounds containing a sulfonamido moiety suitable as antibacterial agents has led to the synthesis of compounds with high activities against various bacteria, highlighting their potential in addressing antibiotic resistance (Azab et al., 2013).
Properties
IUPAC Name |
N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methylethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N6O2S/c1-3-24(22,23)19(2)12-9-20(10-12)14-8-7-13-16-17-15(21(13)18-14)11-5-4-6-11/h7-8,11-12H,3-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQHBVPFHGBBII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N(C)C1CN(C1)C2=NN3C(=NN=C3C4CCC4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.